![molecular formula C31H36N2O6 B3949872 N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate](/img/structure/B3949872.png)
N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate
Overview
Description
N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate, also known as DPP-4 inhibitor, is a chemical compound that has been widely studied for its potential use in treating diabetes.
Mechanism of Action
N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate inhibitor works by inhibiting the enzyme this compound, which is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting this compound, this compound inhibitor increases the levels of these hormones, which stimulate insulin secretion and reduce glucagon secretion, ultimately leading to a decrease in blood glucose levels.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. It increases insulin secretion, reduces glucagon secretion, and decreases hepatic glucose production, ultimately leading to a decrease in blood glucose levels. It has also been shown to improve beta-cell function and increase insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate inhibitor in lab experiments is its specificity for this compound, which allows for more targeted studies of the enzyme's role in diabetes. However, one limitation is that this compound inhibitor may not accurately reflect the effects of natural incretin hormones, as it only inhibits the degradation of these hormones and does not mimic their full physiological effects.
Future Directions
There are several future directions for the study of N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate inhibitor. One area of research is the development of more potent and selective inhibitors of this compound. Another area of research is the investigation of the long-term effects of this compound inhibitor on beta-cell function and insulin sensitivity. Additionally, there is ongoing research into the potential use of this compound inhibitor in the treatment of other metabolic disorders, such as obesity and nonalcoholic fatty liver disease.
Scientific Research Applications
N-(3,3-diphenylpropyl)-1-(4-methoxybenzyl)-4-piperidinecarboxamide oxalate inhibitor has been extensively studied for its potential use in treating diabetes. It works by inhibiting the enzyme dipeptidyl peptidase-4 (this compound), which plays a key role in the regulation of blood glucose levels. By inhibiting this compound, this compound inhibitor increases the levels of incretin hormones, which stimulate insulin secretion and reduce glucagon secretion, ultimately leading to a decrease in blood glucose levels.
properties
IUPAC Name |
N-(3,3-diphenylpropyl)-1-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H34N2O2.C2H2O4/c1-33-27-14-12-23(13-15-27)22-31-20-17-26(18-21-31)29(32)30-19-16-28(24-8-4-2-5-9-24)25-10-6-3-7-11-25;3-1(4)2(5)6/h2-15,26,28H,16-22H2,1H3,(H,30,32);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGEOLHDECGQWFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NCCC(C3=CC=CC=C3)C4=CC=CC=C4.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H36N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.